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Compound of Interest

Compound Name:
Methyl 7,15-

dihydroxydehydroabietate

Cat. No.: B15594878 Get Quote

An In-depth Whitepaper for Researchers, Scientists,
and Drug Development Professionals
The abietane-type diterpenoids are a large and structurally diverse class of natural products

that have garnered significant interest from the scientific community due to their wide range of

biological activities. Among these, Methyl 7,15-dihydroxydehydroabietate stands as a

noteworthy compound, believed to originate from plant species of the Torreya genus,

particularly Torreya grandis. This technical guide provides a comprehensive overview of the

discovery, characterization, and potential biological significance of this compound, drawing

upon established methodologies for the isolation of similar natural products.

Physicochemical Properties
Methyl 7,15-dihydroxydehydroabietate is a diterpenoid with the molecular formula C₂₁H₃₀O₄.

Its identity and purity are typically confirmed through spectroscopic methods, primarily ¹H-NMR.
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Property Value Source

CAS Number 155205-65-5 [1][2]

Molecular Formula C₂₁H₃₀O₄ [2]

Purity ≥98% [2]

Physical Description Powder [2]

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
[2]

Storage
Refrigerate or freeze (2-8 °C),

protected from air and light
[2]

General Experimental Protocol for Isolation and
Characterization
While a singular, seminal paper on the discovery of Methyl 7,15-dihydroxydehydroabietate is

not prominently available, the isolation of numerous abietane-type diterpenoids from Torreya

grandis provides a well-established procedural framework. The following is a detailed,

representative methodology based on published studies of similar compounds.[3][4][5][6]

Plant Material Collection and Preparation
Source: Arils, twigs, or leaves of Torreya grandis.[3][4][6]

Preparation: The plant material is air-dried and pulverized to a fine powder.

Extraction
The powdered plant material is extracted exhaustively with a solvent such as 95% ethanol or

a mixture of dichloromethane and methanol at room temperature.

The resulting crude extract is then concentrated under reduced pressure to yield a residue.

Chromatographic Separation and Purification
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Initial Fractionation: The crude extract is subjected to silica gel column chromatography,

eluting with a gradient of solvents, typically starting with petroleum ether and gradually

increasing the polarity with ethyl acetate.

Further Purification: Fractions containing compounds of interest are further purified using

repeated column chromatography over silica gel, Sephadex LH-20, and semi-preparative

High-Performance Liquid Chromatography (HPLC).

Structure Elucidation
The purified compound's structure is determined using a combination of spectroscopic

techniques:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR, ¹³C-NMR, COSY, HSQC,

and HMBC experiments are conducted to establish the complete chemical structure and

stereochemistry of the molecule.
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Extraction & Pre-purification
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A generalized workflow for the isolation and characterization of natural products.
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Potential Biological Activities and Signaling
Pathways
While specific biological activities for Methyl 7,15-dihydroxydehydroabietate are not

extensively documented in the currently available literature, numerous related abietane-type

diterpenoids isolated from Torreya grandis have demonstrated significant biological effects.

These findings suggest potential areas of investigation for Methyl 7,15-
dihydroxydehydroabietate.

Reported Activities of Related Compounds from Torreya
grandis

Antibacterial Activity: Some abietane diterpenoids have shown inhibitory effects against

methicillin-resistant Staphylococcus aureus (MRSA).[3][4]

Anti-neuroinflammatory Activity: Certain related compounds have exhibited inhibitory effects

on nitric oxide (NO) production in lipopolysaccharide-stimulated BV-2 microglia cells.[3][4]

Cytotoxic Activity: Other diterpenoids from Torreya grandis have displayed inhibitory effects

on human colon cancer cell lines, such as HT-29 and HCT 116, by inducing apoptosis and

inhibiting cell migration.[5]

Based on these findings, a hypothetical signaling pathway that could be modulated by Methyl
7,15-dihydroxydehydroabietate, particularly in the context of inflammation, might involve the

NF-κB pathway.
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A hypothetical anti-inflammatory signaling pathway involving NF-κB inhibition.

Conclusion
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Methyl 7,15-dihydroxydehydroabietate represents a compelling example of the rich chemical

diversity found within the Torreya genus. While direct research on this specific molecule is

emerging, the established biological activities of closely related abietane diterpenoids provide a

strong rationale for further investigation. The methodologies outlined in this guide offer a robust

framework for the continued exploration of this and other natural products for potential

therapeutic applications. For researchers in drug discovery and development, compounds like

Methyl 7,15-dihydroxydehydroabietate hold promise as starting points for the design of novel

therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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